Cas no 2742623-32-9 ((2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride)

• Product Name: (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride
• CAS No: 2742623-32-9
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• CID: 6500313
• PubChem ID: 165703205
• Update Time: 2025-10-30

(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride
• 2742623-32-9
• EN300-37139047

• Inchi： 1S/C5H10N4.2ClH/c1-5(4-6)9-3-2-7-8-9;;/h2-3,5H,4,6H2,1H3;2*1H/t5-;;/m1../s1
• InChI Key： SXUGRWUHJBRFFU-ZJIMSODOSA-N
• SMILES： Cl.Cl.N1(C=CN=N1)[C@H](C)CN

Computed Properties

• Exact Mass: 198.0439018g/mol
• Monoisotopic Mass: 198.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride

Introduction to (2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS No. 2742623-32-9)

(2R)-2-(1H-1,2,3-triazol-1-yl)propan-1-amine dihydrochloride (CAS No. 2742623-32-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-Triazolepropylamine dihydrochloride, is characterized by its unique triazole and amine functionalities, which contribute to its potential therapeutic applications and chemical reactivity.

The structure of (R)-Triazolepropylamine dihydrochloride consists of a triazole ring attached to a chiral propanamine moiety, with the entire molecule being protonated to form the dihydrochloride salt. The presence of the chiral center at the propanamine carbon imparts enantiomeric specificity, which is crucial for its biological activity and selectivity in drug development.

Recent studies have highlighted the potential of (R)-Triazolepropylamine dihydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. The ability to selectively target these systems makes it a promising candidate for further clinical investigation.

In addition to its potential as a therapeutic agent, (R)-Triazolepropylamine dihydrochloride has also been explored for its utility as a building block in organic synthesis. The triazole ring is known for its stability and reactivity, making it an attractive scaffold for the development of new molecules with diverse biological activities. For instance, the compound can be used as a starting material for the synthesis of more complex structures, such as peptidomimetics and small molecule inhibitors.

The synthesis of (R)-Triazolepropylamine dihydrochloride typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by chiral resolution or asymmetric synthesis to obtain the desired enantiomer. The final step involves protonation with hydrochloric acid to form the dihydrochloride salt.

In terms of pharmacokinetics, preliminary studies have indicated that (R)-Triazolepropylamine dihydrochloride exhibits favorable properties such as good solubility and permeability. These characteristics are essential for ensuring adequate bioavailability and therapeutic efficacy when administered orally or parenterally. However, further research is needed to fully understand its metabolic profile and potential drug-drug interactions.

The safety profile of (R)-Triazolepropylamine dihydrochloride is another critical aspect that has been investigated. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. Nevertheless, comprehensive safety assessments are ongoing to ensure its suitability for human use.

In conclusion, (R)-Triazolepropylamine dihydrochloride (CAS No. 2742623-32-9) represents a promising compound with potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further development and clinical trials. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.